Cas no 52773-68-9 ( )

• Product Name: &nbsp
• CAS No: 52773-68-9
• MF: C₂₁H₂₂O₂P₂
• MW: 368.345707416534
• CID: 937448
• PubChem ID: 303886
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [2-diphenylphosphorylethyl(methyl)phosphoryl]benzene
• AC1L73Q1
• NSC193760
• NSC-193760
• [2-(Diphenylphosphoryl)ethyl](methyl)oxo(phenyl)-lambda~5~-phosphane
• 52773-68-9
• DTXSID90307671
•  

• Inchi： 1S/C21H22O2P2/c1-24(22,19-11-5-2-6-12-19)17-18-25(23,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16H,17-18H2,1H3
• InChI Key： QRHRGRBKKKABCA-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CCP(C)(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 368.10966
• Monoisotopic Mass: 368.10950394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 4.31890